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Compound of Interest

Compound Name: Pentanochlor

Cat. No.: B1679291

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of two critical physicochemical properties of
the herbicide Pentanochlor (also known as Solan): its water solubility and its octanol-water
partition coefficient (Kow). Understanding these parameters is essential for assessing the
environmental fate, transport, bioavailability, and potential toxicological impact of this
compound.

Physicochemical Data of Pentanochlor

The following table summarizes the key quantitative data for the water solubility and octanol-
water partition coefficient of Pentanochlor.

Property Value Units Source

Water Solubility 8.5 mg/L [1112]

Octanol-Water
Partition Coefficient 4.3 Unitless [3]
(Log P)

Core Concepts: Solubility and Partitioning
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The interplay between water solubility and the octanol-water partition coefficient governs the
behavior of Pentanochlor in both biological and environmental systems. A low water solubility
indicates that Pentanochlor does not readily dissolve in aqueous environments.[4] Conversely,
a high octanol-water partition coefficient (Log P) suggests a strong affinity for lipophilic (fat-like)
environments.[5][6] This relationship is crucial for predicting its absorption, distribution,
metabolism, and excretion (ADME) in organisms, as well as its persistence in soil and potential
for bioaccumulation in the food chain.[6]
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Relationship between Pentanochlor's physicochemical properties and its environmental
behavior.

Experimental Protocols

Detailed experimental methodologies for determining the water solubility and octanol-water
partition coefficient of pesticides like Pentanochlor are outlined below. These protocols are
based on internationally recognized guidelines.
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Determination of Water Solubility: Column Elution
Method

This method is suitable for substances with low water solubility.[7]

Principle: A column is packed with an inert carrier material coated with the test substance,
Pentanochlor. Water is passed through the column at a slow, constant rate. The concentration
of Pentanochlor in the eluate is measured over time until a plateau is reached, which
represents the saturation solubility.[7]

Apparatus and Reagents:

Glass column with a thermostat jacket

« Inert carrier material (e.g., glass beads, silica gel)
e High-purity Pentanochlor

« Distilled or deionized water

¢ Analytical instrument for quantification (e.g., High-Performance Liquid Chromatography -
HPLC)

¢ Syringes and pumps for controlled water flow
Procedure:

e Preparation of the Column:

o

A solution of Pentanochlor in a volatile solvent is prepared.

A known amount of the inert carrier is coated with the solution.

o

[¢]

The solvent is evaporated, leaving the carrier material coated with Pentanochlor.

[¢]

The coated carrier is packed into the column.

e Elution:
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o Water is pumped through the column at a constant, low flow rate.

o The temperature of the column is maintained at a constant value.
e Analysis:

o Fractions of the eluate are collected at regular intervals.

o The concentration of Pentanochlor in each fraction is determined using a validated
analytical method, such as HPLC.

o Determination of Solubility:
o A graph of concentration versus time (or volume) is plotted.

o The solubility is taken as the mean of the concentrations of at least five consecutive
fractions from the plateau region of the graph.

Determination of Octanol-Water Partition Coefficient
(Kow): Shake-Flask Method

This method is a widely used technique for determining the Kow of a substance.[8]

Principle: A solution of Pentanochlor in either n-octanol or water is placed in a flask with the
other immiscible solvent. The flask is shaken until equilibrium is reached. The concentrations of
Pentanochlor in both the n-octanol and water phases are then measured to calculate the
partition coefficient.[8]

Apparatus and Reagents:

Separatory funnels or centrifuge tubes with stoppers

Mechanical shaker

Centrifuge (if necessary for phase separation)

High-purity Pentanochlor
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e n-Octanol (reagent grade)

« Distilled or deionized water

» Analytical instrument for quantification (e.g., HPLC, Gas Chromatography - GC)
Procedure:

e Preparation of Solutions:

o Both n-octanol and water are mutually saturated before use by shaking them together and
allowing the phases to separate.

o A stock solution of Pentanochlor is prepared in either water-saturated n-octanol or n-
octanol-saturated water.

 Partitioning:

o Known volumes of the stock solution and the other solvent are added to a separatory
funnel.

o The funnel is shaken at a constant temperature until equilibrium is achieved. The shaking
time will depend on the substance.

e Phase Separation:
o The mixture is allowed to stand to permit the separation of the n-octanol and water layers.
o If an emulsion forms, centrifugation may be required to separate the phases.

e Analysis:
o Aliquots are carefully taken from both the n-octanol and water phases.

o The concentration of Pentanochlor in each phase is determined using a suitable
analytical method.

o Calculation of Kow:
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o The octanol-water partition coefficient (Kow) is calculated as the ratio of the concentration
of Pentanochlor in the n-octanol phase to its concentration in the water phase.

o The result is typically expressed as its base-10 logarithm (Log P).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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